N-(2,5-dimethylphenyl)-2-[4-(2-methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[4-(2-methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• InChI: InChI=1S/C22H23N3O4/c1-14-5-7-16(3)17(11-14)23-20(26)13-24-9-10-25(22(28)21(24)27)18-12-15(2)6-8-19(18)29-4/h5-12H,13H2,1-4H3,(H,23,26)
• InChI Key: UJRSQKGOQRPRTI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C=CN(C(=O)C2=O)C3=C(C=CC(=C3)C)OC
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol
• CAS No.: 898429-20-4

Description

N-(2,5-dimethylphenyl)-2-[4-(2-methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetamide is a useful research compound. Its molecular formula is C22H23N3O4 and its molecular weight is 393.443. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Structural analysis and properties of compounds similar to the queried compound have been studied extensively. For example, the structural aspects of two amide-containing isoquinoline derivatives have been explored, indicating their potential in forming crystalline salts and inclusion compounds with notable fluorescence emission properties when treated with mineral acids (Karmakar, Sarma, & Baruah, 2007). This indicates a potential application in materials science, particularly in the design of fluorescent materials.

Antioxidant and Antimicrobial Properties

• Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity, suggesting potential applications in oxidative stress-related disease research or as preservatives in food and cosmetic products (Chkirate et al., 2019).

Potential in Drug Design and Pharmacology

• The synthesis and pharmacological evaluation of a series of compounds for their potential antipsychotic effects have been reported. These compounds have shown promise in behavioral animal tests without interacting with dopamine receptors, indicating potential applications in the development of novel antipsychotic medications (Wise et al., 1987).

Herbicide Development

• Research on chloroacetamide and related compounds has demonstrated their use as selective pre-emergent or early post-emergent herbicides. This suggests that derivatives of the queried compound might find applications in agriculture for weed control (Weisshaar & Böger, 1989).